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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzonitrile

Cat. No.: B1276805

Abstract

4-Bromo-3-nitrobenzonitrile is a key molecular building block in synthetic chemistry, notable
for its trifunctional nature—possessing bromo, nitro, and nitrile groups.[1] This unique
combination makes it a valuable intermediate in the synthesis of complex organic molecules,
particularly in the pharmaceutical and materials science sectors.[1] However, the same reactive
functional groups that make it synthetically useful also impart significant health and safety
hazards. The presence of a nitrile group suggests potential toxicity akin to cyanide compounds,
while the nitroaromatic structure points to risks of thermal instability and irritation.[2][3][4] This
guide provides a comprehensive framework for the safe handling, storage, use, and disposal of
4-Bromo-3-nitrobenzonitrile, designed for researchers, chemists, and laboratory
professionals. By detailing its physicochemical properties, toxicological profile, and requisite
control measures, this document serves as an essential resource for mitigating risk and
ensuring a safe laboratory environment.

Physicochemical and Hazard Profile

A foundational understanding of a chemical's properties is the first step in a robust safety
assessment. The properties of 4-Bromo-3-nitrobenzonitrile dictate its behavior under various
laboratory conditions and inform the necessary handling precautions.

Physical and Chemical Data
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The compound is a powder or crystalline solid, typically light yellow in appearance.[5] Its key
quantitative properties are summarized below.

Property Value Source(s)
CAS Number 89642-49-9

Molecular Formula C7H3BrN20:2

Molecular Weight 227.01 g/mol

Appearance Powder / Crystalline Solid

Melting Point 116-120 °C

Boiling Point 268.6 £ 25.0 °C at 760 mmHg

Density 1.8+ 0.1 g/cm3

Storage Temperature 2-8°C

Toxicological Hazards and GHS Classification

While specific toxicological data for 4-Bromo-3-nitrobenzonitrile is not extensively detailed in
all public records, the hazards can be inferred from its structural motifs—namely the nitrile and
nitroaromatic groups—and data from similar compounds. The nitrile group (-C=N) is a well-
known toxicophore, capable of metabolizing to release cyanide ions, which inhibit cellular
respiration.[2][6] Nitroaromatic compounds are often associated with irritation and can be
harmful upon absorption.[3][5]

Based on data for analogous compounds like bromonitrobenzenes and other substituted
benzonitriles, the following GHS hazard classifications are anticipated and should be adopted
as a precautionary measure.[5][7][8]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Note: These classifications are based on related chemical structures and represent a
conservative safety approach in the absence of compound-specific, peer-reviewed toxicological
studies.[5][8]

The Hierarchy of Controls: A Risk Mitigation
Framework

Effective safety management relies on a multi-layered approach to risk reduction, known as the
hierarchy of controls. This framework prioritizes the most effective and permanent solutions
over those that rely on human behavior.
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Hierarchy of Hazard Controls
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Administrative Controls

(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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Figure 1. The Hierarchy of Hazard Controls, prioritizing strategies from most to least effective.

« Elimination/Substitution: In a research context, eliminating the compound is not feasible.
However, substituting it with a less hazardous analogue should always be the first

consideration during experimental design.

¢ Engineering Controls: These are the primary physical means of minimizing exposure. All
work with 4-Bromo-3-nitrobenzonitrile must be conducted within a certified laboratory
chemical fume hood to control the inhalation of dust or vapors.[9] The fume hood provides a
physical barrier and ensures hazardous fumes are exhausted safely.

+ Administrative Controls: These are work practices that reduce risk. Key controls include:

o Developing a detailed Standard Operating Procedure (SOP) for any experiment involving
this compound.[10]
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o Establishing a designated area within the lab specifically for working with highly toxic
compounds.[10]

o Never working alone when handling this material.[9]

o Maintaining an accurate inventory and ensuring all containers are clearly labeled.[9]

o Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in
conjunction with the controls above. It does not eliminate the hazard but provides a crucial
barrier against exposure.

Standard Operating Protocol: From Receipt to
Disposal

A meticulous, step-by-step approach is mandatory for handling 4-Bromo-3-nitrobenzonitrile.

Required Personal Protective Equipment (PPE)

The minimum PPE required when handling this compound includes:

Eye Protection: Chemical safety goggles are required.[11] If there is a splash hazard, a face
shield should be worn in addition to goggles.[9]

e Hand Protection: Double gloving with chemical-resistant nitrile gloves is recommended.[9]
[10] Gloves must be inspected for integrity before each use and changed immediately if
contamination is suspected.

o Body Protection: A buttoned lab coat must be worn at all times.[9] For procedures with a
higher risk of splashing, a chemical-resistant apron is also necessary.[9]

o Footwear: Closed-toe, solid-top shoes are mandatory in the laboratory.[9]

Handling and Use Protocol

o Preparation: Cordon off a designated area in the chemical fume hood. Ensure the safety
shower and eyewash station are accessible and have been recently tested.[10]
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» Weighing: Weigh the solid compound within the fume hood. Use a disposable weighing boat
or line the balance with protective film to prevent contamination.

 Dissolving/Reaction: If making a solution, add the solid to the solvent slowly to avoid
splashing. All manipulations must be performed within the fume hood.

» Post-Handling: After use, decontaminate all surfaces in the designated area. A
recommended procedure is to first wipe surfaces with a pH 10 buffer solution, followed by a
freshly prepared 10% bleach solution, and finally a water rinse.[2] All contaminated wipes
and disposable items must be collected as hazardous waste.[10]

Storage Requirements

o Store 4-Bromo-3-nitrobenzonitrile in a cool, dry, and well-ventilated area, away from
incompatible materials.[5][12] The recommended storage temperature is refrigerated (2-8°C).

o Keep the container tightly closed and clearly labeled.[5]

o Segregate from strong oxidizing agents, strong bases, and acids.[12][13] Contact with acid
could potentially generate highly toxic hydrogen cyanide gas.[14]

o Store in a secondary container to contain any potential leaks or spills.[12]

Disposal Protocol

All waste containing 4-Bromo-3-nitrobenzonitrile, including empty containers, contaminated
PPE, and spill cleanup materials, must be disposed of as acutely toxic hazardous waste.[9]
Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of
this chemical down the drain.[15]

Emergency Response Procedures

Rapid and correct response to an exposure or spill is critical. All personnel working with this
compound must be familiar with these procedures.
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EXPOSURE EVENT

Immediate Actions
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Figure 2. Workflow for responding to a personnel exposure event.

First-Aid Measures

Speed is essential. Treatment must be prompt to be effective.[6]

e Inhalation: Remove the individual to fresh air immediately.[5] If breathing is difficult or has
stopped, provide artificial respiration (do NOT use mouth-to-mouth resuscitation to avoid
rescuer exposure) and administer oxygen if available and you are trained to do so.[6][10]
Seek immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected area with
copious amounts of soap and water for at least 15 minutes while heading to an emergency
shower.[2][5] Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes in an
emergency eyewash station, occasionally lifting the upper and lower eyelids.[5][10] Seek

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1276805?utm_src=pdf-body-img
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://ehs.dartmouth.edu/sites/ehs/files/2024-05/dartmouth-college-guidelines-for-safe-use-of-cyanide-salts.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://ehs.dartmouth.edu/sites/ehs/files/2024-05/dartmouth-college-guidelines-for-safe-use-of-cyanide-salts.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

immediate medical attention.[5]

e Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with
water.[15] Never give anything by mouth to an unconscious person.[15] Seek immediate
medical attention.[15]

Spill and Leak Response

o Small Spill (inside a fume hood):

[¢]

Ensure appropriate PPE is worn.

[¢]

Cover the spill with an absorbent material compatible with the chemical.

[e]

Carefully collect the absorbed material and spilled substance using non-sparking tools and
place it into a labeled, sealed container for hazardous waste disposal.[15]

[e]

Decontaminate the spill area with a 10% bleach solution, followed by a water rinse.[2]

o Large Spill (or any spill outside a fume hood):

[¢]

Evacuate the immediate area and alert all personnel.[10][14]

[e]

If safe to do so, turn off ignition sources.

[e]

Close the laboratory doors and prevent entry.

o

Contact your institution's Environmental Health & Safety (EH&S) department and/or
emergency services immediately.[10] Do not attempt to clean up a large spill yourself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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